Cas no 2680844-39-5 (4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid)

• Product Name: 4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid
• CAS No: 2680844-39-5
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5650149
• PubChem ID: 165912470
• Update Time: 2025-05-23

4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275234
• 4-[(prop-2-en-1-yloxy)carbonyl]-1,4-oxazepane-2-carboxylic acid
• 2680844-39-5
• 4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-10(14)11-4-3-6-15-8(7-11)9(12)13/h2,8H,1,3-7H2,(H,12,13)
• InChI Key： JHOVELQRRXZXQF-UHFFFAOYSA-N
• SMILES： O1CCCN(C(=O)OCC=C)CC1C(=O)O

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid

4-(Prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic Acid: A Comprehensive Overview

4-(Prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid, identified by the CAS number 2680844-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazepane derivatives, which have been extensively studied for their potential applications in drug development and material science. The structure of this compound is characterized by a 1,4-oxazepane ring system, which is a seven-membered ring containing one oxygen atom and one nitrogen atom. The substituents on the ring include a propenyl group attached via an ether linkage and a carboxylic acid group, making it a versatile molecule with potential for further functionalization.

Recent studies have highlighted the importance of oxazepane derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of 4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid as a lead compound for designing inhibitors of enzymes involved in metabolic disorders. The propenyl group in the molecule contributes to its conjugation properties, which can enhance its stability and bioavailability. Additionally, the carboxylic acid group provides an anchor point for further chemical modifications, enabling the creation of bioisosteres or prodrugs.

The synthesis of 4-(prop-2-en-1-yloxy)carbonyl-1,4-oxazepane-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the oxazepane ring. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The introduction of the propenyl ether group and the carboxylic acid substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential candidate for treating conditions such as inflammation and neurodegenerative diseases. Its ability to cross cellular membranes makes it an attractive option for drug delivery systems. Furthermore, the compound's unique electronic properties have led to its exploration in materials science, particularly in the development of advanced polymers and sensors.

From a structural perspective, the molecule's geometry plays a crucial role in its functionality. The seven-membered oxazepane ring provides a rigid framework that can influence both physical and chemical properties. Computational studies using molecular modeling techniques have revealed that the compound exhibits favorable pharmacokinetic profiles, including good solubility and permeability. These attributes are essential for its potential use as an orally administered drug.

The latest research on 4-(prop-2-en-1-yloxy)carbonyl-1,4-oaxzepane-2-carboxylic acid has focused on its interactions with biological systems. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease pathways, suggesting its potential as a therapeutic agent. Additionally, preclinical studies have shown that the compound exhibits low toxicity profiles, which is a critical factor for its translation into clinical applications.

In conclusion, 4-(prop-2-en-1-yloxy)carbonyl-oaxzepane-2-carboxylic acid (CAS No: 2680844395) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug development efforts.